Cas no 1072946-38-3 (2,3,4-Trichloro-5-nitrophenylboronic acid)

2,3,4-Trichloro-5-nitrophenylboronic acid is a specialized boronic acid derivative featuring a trichloro-nitrophenyl functional group. This compound is primarily utilized in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its reactive boronic acid moiety, which facilitates the formation of carbon-carbon bonds. The presence of electron-withdrawing chloro and nitro substituents enhances its stability and reactivity in various synthetic applications. It serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of complex aromatic structures. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for organoboron chemistry. Proper handling under inert conditions is recommended to preserve its integrity.

2,3,4-Trichloro-5-nitrophenylboronic acid structure

1072946-38-3 structure

Product Name:2,3,4-Trichloro-5-nitrophenylboronic acid

CAS No:1072946-38-3

MF:C₆H₃BCl₃NO₄

MW:270.262318849564

MDL:MFCD11053804

CID:829020

Update Time:2025-05-28

2,3,4-Trichloro-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2,3,4-Trichloro-5-nitrophenylboronic acid
- (2,3,4-trichloro-5-nitrophenyl)boronic acid
- MDL： MFCD11053804
- Inchi： 1S/C6H3BCl3NO4/c8-4-2(7(12)13)1-3(11(14)15)5(9)6(4)10/h1,12-13H
- InChI Key： ZUBMJZYQEWYAHH-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=C(C=C1B(O)O)[N+](=O)[O-])Cl)Cl

Computed Properties

Exact Mass: 268.92200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2

Experimental Properties

Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.065 g/l) (25 º C),
PSA: 86.28000
LogP: 1.75800

2,3,4-Trichloro-5-nitrophenylboronic acid Pricemore >>

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Alichem	A019117194-1g	2,3,4-Trichloro-5-nitrophenylboronic acid	1072946-38-3	95%	1g	$400.00	2023-09-04
abcr	AB271115-250 mg	2,3,4-Trichloro-5-nitrophenylboronic acid; 98%	1072946-38-3		250mg	€254.50	2023-06-22
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Matrix Scientific	092935-250mg	2,3,4-Trichloro-5-nitrophenylboronic acid, 95+%	1072946-38-3	95+%	250mg	$236.00	2023-09-10
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